Cas no 1185125-07-8 (2,\u200b6-\u200bDichloro-\u200b4-\u200bnitroaniline-13C6 (Dichloran-13C6))

• Product Name: 2,\u200b6-\u200bDichloro-\u200b4-\u200bnitroaniline-13C6 (Dichloran-13C6)
• CAS No: 1185125-07-8
• MF: C₆H₄Cl₂N₂O₂
• MW: 212.970088005066
• CID: 4552175
• Update Time: 2025-05-28

2,\u200b6-\u200bDichloro-\u200b4-\u200bnitroaniline-13C6 (Dichloran-13C6) Chemical and Physical Properties

Names and Identifiers

• 2,?6-?Dichloro-?4-?nitroaniline-13C6 (Dichloran-13C6)
• 2,6-Dichloro-4-nitroaniline-13C6 (Dichloran-13C6)
• 2,6-DICHLORO-4-NITROANILINE(RING-13C6, 99%) (DICLORAN)
• 2,\u200b6-\u200bDichloro-\u200b4-\u200bnitroaniline-13C6 (Dichloran-13C6)

• Inchi： 1S/C6H4Cl2N2O2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H,9H2/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： BIXZHMJUSMUDOQ-IDEBNGHGSA-N
• SMILES： Cl[13C]1[13C]([H])=[13C]([13C]([H])=[13C]([13C]=1N([H])[H])Cl)[N+](=O)[O-]

Additional information on 2,\u200b6-\u200bDichloro-\u200b4-\u200bnitroaniline-13C6 (Dichloran-13C6)

Comprehensive Analysis of 2,6-Dichloro-4-nitroaniline-13C6 (Dichloran-13C6) (CAS No. 1185125-07-8)

2,6-Dichloro-4-nitroaniline-13C6, also known as Dichloran-13C6, is a stable isotope-labeled compound widely used in analytical chemistry, environmental science, and pharmaceutical research. With the CAS registry number 1185125-07-8, this 13C-labeled derivative of Dichloran offers exceptional utility as an internal standard for mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies. Its molecular structure features six carbon-13 atoms, ensuring high isotopic purity (>99%) for precise quantification in complex matrices.

The growing demand for isotope-labeled standards in metabolomics and environmental monitoring has positioned Dichloran-13C6 as a critical tool. Researchers frequently search for "13C-labeled aniline derivatives" or "stable isotope internal standards for pesticides," reflecting its applications in tracking agrochemical residues. Unlike conventional Dichloran, the 13C6 variant eliminates interference from natural isotopes, enabling accurate detection even at trace levels (ppt-ppb range).

Recent advancements in high-resolution mass spectrometry (HRMS) have amplified the relevance of CAS 1185125-07-8. Laboratories now prioritize compounds with minimal isotopic overlap when analyzing food safety or water contaminants—key topics in regulatory compliance discussions. The compound’s stability under LC-MS conditions makes it ideal for studying "nitroaromatic compound degradation pathways," a trending research area linked to soil bioremediation.

From a synthetic chemistry perspective, 2,6-Dichloro-4-nitroaniline-13C6 exemplifies how isotopic labeling enhances molecular tracking. Its synthesis involves 13C-enriched precursors through controlled nitration and chlorination steps, a process scrutinized for yield optimization in peer-reviewed journals. The compound’s UV absorbance at 254 nm further supports its use in HPLC method development, addressing common user queries like "HPLC calibration standards for chlorinated aromatics."

Environmental scientists value Dichloran-13C6 for its role in "isotope dilution mass spectrometry (IDMS)," a gold-standard technique for pollutant quantification. As global regulations tighten on persistent organic pollutants (POPs), this compound helps laboratories meet ISO 17025 requirements—a frequent search term among quality assurance professionals. Its application extends to studying "photolytic degradation of nitroanilines," particularly in water treatment research.

In pharmaceutical analytics, CAS 1185125-07-8 serves as a model compound for investigating "isotope effects in drug metabolism." The presence of 13C atoms allows researchers to differentiate parent molecules from metabolites without chromatographic separation—a breakthrough discussed in recent pharmacokinetic studies. This aligns with industry searches for "non-radioactive labeling alternatives" in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

The compound’s physicochemical properties—including a molecular weight of 231.96 g/mol and purity ≥98%—are rigorously documented in supplier catalogs, responding to the demand for "certified reference materials (CRMs)." Storage recommendations (-20°C, desiccated) and solubility data (DMSO, acetonitrile) further enhance its practicality for diverse workflows, from "environmental forensics" to "isotopic tracer studies."

Emerging applications of 2,6-Dichloro-4-nitroaniline-13C6 include microplastic research, where it aids in detecting polymer additives. This connects to the hot topic of "emerging contaminants in ecosystems," frequently queried in academic databases. Its compatibility with GC-MS/MS and LC-TOF platforms ensures versatility across analytical methodologies, a key consideration for multidisciplinary labs.